Isocyanic acid 3,4-dichlorophenyl ester
Isocyanic acid 3,4-dichlorophenyl ester
Isocyanic acid, 3,4-dichlorophenyl ester is a white to yellow solid. Used as a chemical intermediate and in organic synthesis. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
102-36-3
VCID:
VC0094611
InChI:
InChI=1S/C7H3Cl2NO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
SMILES:
C1=CC(=C(C=C1N=C=O)Cl)Cl
Molecular Formula:
C7H3Cl2NO
Molecular Weight:
188.01 g/mol
Isocyanic acid 3,4-dichlorophenyl ester
CAS No.: 102-36-3
Main Products
VCID: VC0094611
Molecular Formula: C7H3Cl2NO
Molecular Weight: 188.01 g/mol
| CAS No. | 102-36-3 |
|---|---|
| Product Name | Isocyanic acid 3,4-dichlorophenyl ester |
| Molecular Formula | C7H3Cl2NO |
| Molecular Weight | 188.01 g/mol |
| IUPAC Name | 1,2-dichloro-4-isocyanatobenzene |
| Standard InChI | InChI=1S/C7H3Cl2NO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H |
| Standard InChIKey | MFUVCHZWGSJKEQ-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1N=C=O)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C=C1N=C=O)Cl)Cl |
| Boiling Point | 244 °F at 18 mm Hg (EPA, 1998) |
| Colorform | White to yellow crystals |
| Melting Point | 113 °F (EPA, 1998) 43.0 °C 43 °C |
| Physical Description | Isocyanic acid, 3,4-dichlorophenyl ester is a white to yellow solid. Used as a chemical intermediate and in organic synthesis. (EPA, 1998) |
| Description | Isocyanic acid, 3,4-dichlorophenyl ester is a white to yellow solid. Used as a chemical intermediate and in organic synthesis. (EPA, 1998) |
| Vapor Pressure | 8.0X10-2 mm Hg at 25 °C (extrapolated) |
| PubChem Compound | 7607 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume